![molecular formula C22H18ClN3 B2761192 N-benzyl-2-[(4-chlorophenyl)methyl]quinazolin-4-amine CAS No. 303149-81-7](/img/structure/B2761192.png)
N-benzyl-2-[(4-chlorophenyl)methyl]quinazolin-4-amine
Overview
Description
“N-benzyl-2-[(4-chlorophenyl)methyl]quinazolin-4-amine” is a chemical compound with the CAS Number: 303149-81-7 . It has a molecular weight of 359.86 and its IUPAC name is N-benzyl-2-(4-chlorobenzyl)-4-quinazolinamine .
Synthesis Analysis
The synthesis of quinazolinone and quinazoline derivatives, which include “N-benzyl-2-[(4-chlorophenyl)methyl]quinazolin-4-amine”, has been achieved using various methods . For instance, one method involves the [4+2] annulation reaction between N-benzyl cyanamides and 2-amino aryl ketones .Molecular Structure Analysis
The InChI Code of “N-benzyl-2-[(4-chlorophenyl)methyl]quinazolin-4-amine” is 1S/C22H18ClN3/c23-18-12-10-16 (11-13-18)14-21-25-20-9-5-4-8-19 (20)22 (26-21)24-15-17-6-2-1-3-7-17/h1-13H,14-15H2, (H,24,25,26) . This indicates the presence of 22 carbon atoms, 18 hydrogen atoms, 1 chlorine atom, and 3 nitrogen atoms in the molecule .Scientific Research Applications
Antimicrobial Activity
Quinazolinone derivatives, including “N-benzyl-2-[(4-chlorophenyl)methyl]quinazolin-4-amine”, have been found to exhibit potent antimicrobial activity. For instance, 3-benzyl-2-(4-chlorophenyl) quinazolin-4(3H)-one, a similar compound, was found to exhibit potent in vitro anti-microbial activity against Staphylococcus aureus .
Anti-inflammatory Activity
Quinazolinone derivatives have been found to exhibit anti-inflammatory activity. This makes them potential candidates for the development of new anti-inflammatory drugs .
Anticonvulsant Activity
These compounds have also been found to exhibit anticonvulsant activity, which could make them useful in the treatment of epilepsy and other seizure disorders .
Anticancer Activity
Quinazolinone derivatives have been found to exhibit anticancer activity. This makes them potential candidates for the development of new anticancer drugs .
Antibacterial Activity
These compounds have been found to exhibit antibacterial activity, which could make them useful in the treatment of bacterial infections .
Antifungal Activity
Quinazolinone derivatives have been found to exhibit antifungal activity, which could make them useful in the treatment of fungal infections .
Anti-HIV Activity
These compounds have been found to exhibit anti-HIV activity, which could make them useful in the treatment of HIV and AIDS .
Anti-analgesic Activity
Quinazolinone derivatives have been found to exhibit anti-analgesic activity, which could make them useful in the treatment of pain .
Safety and Hazards
The safety information available for “N-benzyl-2-[(4-chlorophenyl)methyl]quinazolin-4-amine” includes the GHS07 pictogram and the signal word "Warning" . The hazard statements associated with this compound are H302, H312, and H332 , which indicate that it may be harmful if swallowed, in contact with skin, or if inhaled .
properties
IUPAC Name |
N-benzyl-2-[(4-chlorophenyl)methyl]quinazolin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClN3/c23-18-12-10-16(11-13-18)14-21-25-20-9-5-4-8-19(20)22(26-21)24-15-17-6-2-1-3-7-17/h1-13H,14-15H2,(H,24,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXLORPNSOJMBMB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=NC(=NC3=CC=CC=C32)CC4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-[(4-chlorophenyl)methyl]quinazolin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-Benzyl-4-cyanopiperidin-4-yl)-5-oxaspiro[2.4]heptane-2-carboxamide](/img/structure/B2761111.png)
![N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclobutanecarboxamide](/img/structure/B2761113.png)
![3-(4-Tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione](/img/structure/B2761115.png)
![4-[2-(Trifluoromethyl)phenyl]-1,3-dihydroquinoxalin-2-one](/img/structure/B2761116.png)
![2-Ethyl-5-((4-ethylphenyl)(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2761119.png)
![6-(2,5-Dimethylphenyl)-2-ethyl-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2761128.png)
